BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Solubility Profile of 4-Chloro-3-
ethylbenzyl Alcohol[1][2]

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 4-Chloro-3-ethylbenzyl alcohol
CAS No.: 1314929-17-3
Cat. No.: B1425650

Get Quote

Executive Summary & Compound Profile

4-Chloro-3-ethylbenzyl alcohol is a functionalized aromatic alcohol used primarily as an
intermediate in the synthesis of agrochemicals and active pharmaceutical ingredients (APIs).[1]
[2][3] Its solubility behavior is governed by the competition between its polar hydroxymethyl
head group and its lipophilic chloro-ethyl-substituted benzene core.[1][2]

Physicochemical Identity
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Property

Detail

Implication for Solubility

CAS Number

1314929-17-3

Unique Identifier

Molecular Formula

CoH11CIO

MW: 170.64 g/mol

Structure

Benzyl alcohol core + 3-Ethyl +
4-Chloro

Lipophilic Shift: The ethyl and
chloro groups significantly
reduce water solubility
compared to unsubstituted
benzyl alcohol.[1][2][3][4]

High Lipophilicity: Indicates
strong affinity for non-polar and

Predicted LogP ~2.7-3.1 _
moderately polar organic
solvents.[1][2][4]

Capable of H-bonding; soluble

H-Bond Donors 1 (-CH20H) in protic solvents (alcohols).[1]

[2]4]

Physical State

Low-melting solid or viscous
liquid

Note:[1][4][5] Analogues (e.g.,
4-chlorobenzyl alcohol) are
solids (MP ~70°C), but the 3-
ethyl group disrupts crystal
packing, likely lowering the

melting point.[1]

Solubility Landscape

The following data categorizes solvent compatibility based on the principle of "like dissolves

like," validated by the functional group analysis of the chloro-ethyl-benzene moiety.

Solvent Compatibility Table (Estimated)
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Solvent Class

Representative
Solvents

Solubility Rating

Mechanistic Insight

Polar Aprotic

DMSO, DMF, DMAc

Excellent (>100
mg/mL)

The sulfoxide/amide
oxygens accept H-
bonds from the benzyl
alcohol -OH, while the
organic backbone
accommodates the
lipophilic ring.[1][4]
Ideal for stock
solutions.[1][2]

Chlorinated

Dichloromethane
(DCM), Chloroform

Excellent (>100
mg/mL)

High affinity for the
chloro-substituted
aromatic ring.[1][2][4]
Excellent for
extraction and

reaction media.[1][2]

[6]

Polar Protic

Methanol, Ethanol,

Isopropanol

Good to Excellent

The hydroxyl group
facilitates solvation via
H-bonding.[1][4]
Solubility may
decrease slightly in
higher alcohols (e.qg.,
n-butanol) as polarity
drops.[1][2]

Esters/Ethers

Ethyl Acetate, THF,
MTBE

Good (>50 mg/mL)

Good general
solubility.[1][2][4] THF
is particularly effective
due to its ability to
accept H-bonds.[1][2]

Aromatic

Toluene, Xylene

Moderate

Soluble due to
ngcontent-ng-
c2307461527=""
_hghost-ng-
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stacking interactions,
but the polar -OH
group may cause
insolubility at very low

temperatures.[1]

The polar -OH group
often leads to
immiscibility (oiling
Hexanes, Heptane, S
Alkanes Low / Poor out) or precipitation.[1]
Pentane ,
[4] Useful as an anti-
solvent in

recrystallization.[1][2]

The hydrophobic
effect of the 4-Cl and
3-Ethyl groups

Aqueous Water, PBS Buffer Very Low (<1 mg/mL) overrides the
hydrophilicity of the
single -OH group.[1]
[4]

Strategic Solvent Selection

The choice of solvent depends heavily on the operational phase: Reaction, Purification, or
Analysis.[1][2]

Visualization: Solvent Selection Decision Tree

The following diagram illustrates the logical flow for selecting a solvent based on the intended
application.

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.guidechem.com/encyclopedia/4-chlorobenzyl-alcohol-dic7217.html
https://www.guidechem.com/encyclopedia/4-chlorobenzyl-alcohol-dic7217.html
https://www.chemeo.com/cid/30-937-8/Benzyl-alcohol
https://www.guidechem.com/encyclopedia/4-chlorobenzyl-alcohol-dic7217.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorobenzyl-alcohol
https://www.guidechem.com/encyclopedia/4-chlorobenzyl-alcohol-dic7217.html
https://www.chemeo.com/cid/30-937-8/Benzyl-alcohol
https://www.guidechem.com/encyclopedia/4-chlorobenzyl-alcohol-dic7217.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Chlorobenzyl-alcohol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1425650?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Select Application

Purification / Isolation Analysis (HPLC/NMR)

Reaction Medium

Nucleophilic Substitution? Oxidation of Alcohol? | | Recrystallization | | Liquid-Liquid Extraction | | NMR Solvent | HPLC Mobile Phase
1 1 T P 1
: Use: DMF or DMSO I I Use: DCM or Toluene : : Solvent Pair: 1 : Organic Phase: DCM or EtOAc : : Use: CDCI3 or DMSO-d6 : : Use: MeCN/Water or MeOH/Water :
: (High Solubility, Polar) : : (Inert, Good Solubility) : : EtOAc (Solvent) + Hexanes (Anti-solvent) : : Aqueous Phase: Brine i : (Avoid D20) 1 : (Gradient Elution) }
1 1 1 ]

Click to download full resolution via product page

Figure 1: Decision matrix for solvent selection based on experimental intent.

Experimental Protocols

Since exact literature values are sparse, researchers must validate solubility empirically.[1][2]

Protocol A: Gravimetric Solubility Screening

Objective: Determine the saturation point of 4-Chloro-3-ethylbenzyl alcohol in a specific
solvent.

» Preparation: Weigh 100 mg of the compound into a 4 mL glass vial.

o Addition: Add the solvent of interest in 100 pL increments (micropipette).

o Agitation: Vortex for 30 seconds and sonicate for 1 minute after each addition.
e Observation: Check for clarity.

o Clear Solution: Soluble at current concentration.[1][2]
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o Cloudy/Solid Remains: Insoluble.[1][2][7]

o Calculation:

[1][]

o Temperature Stress: If insoluble at RT, heat to 50°C to assess potential for recrystallization.

Protocol B: Recrystallization Strategy

Given the compound's profile, a binary solvent system is recommended for purification.[1][2]
e Solvent (Good): Ethyl Acetate or Ethanol (dissolves compound at hot temp).[1][2]
e Anti-Solvent (Bad): Hexanes or Heptane (induces precipitation upon cooling).[1][2]
» Method:
o Dissolve crude solid in minimum hot Ethyl Acetate.[1][2]
o Slowly add hot Hexanes until persistent cloudiness appears.
o Add one drop of Ethyl Acetate to clear the solution.[1][2]

o Allow to cool slowly to RT, then to 4°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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